Cas no 63558-74-7 (PYRIMIDINE, 2,4-DICHLORO-5-(2-THIENYL)-)
PYRIMIDINE, 2,4-DICHLORO-5-(2-THIENYL)- Chemical and Physical Properties
Names and Identifiers
-
- PYRIMIDINE, 2,4-DICHLORO-5-(2-THIENYL)-
- 2,4-Dichloro-5-(2-thienyl)pyrimidine
- 2,4-dichloro-5-(thiophen-2-yl)pyrimidine
- 63558-74-7
-
- Inchi: 1S/C8H4Cl2N2S/c9-7-5(4-11-8(10)12-7)6-2-1-3-13-6/h1-4H
- InChI Key: VUHPJDAYDOQGPZ-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C(C2SC=CC=2)C(Cl)=N1
Computed Properties
- Exact Mass: 229.9472247Da
- Monoisotopic Mass: 229.9472247Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54Ų
PYRIMIDINE, 2,4-DICHLORO-5-(2-THIENYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA26253-25mg |
Pyrimidine, 2,4-dichloro-5-(2-thienyl)- |
63558-74-7 | > 95% | 25mg |
$690.00 | 2024-04-19 | |
| A2B Chem LLC | BA26253-100mg |
Pyrimidine, 2,4-dichloro-5-(2-thienyl)- |
63558-74-7 | > 95% | 100mg |
$1424.00 | 2024-04-19 | |
| A2B Chem LLC | BA26253-250mg |
Pyrimidine, 2,4-dichloro-5-(2-thienyl)- |
63558-74-7 | > 95% | 250mg |
$3417.00 | 2024-04-19 | |
| A2B Chem LLC | BA26253-1g |
Pyrimidine, 2,4-dichloro-5-(2-thienyl)- |
63558-74-7 | > 95% | 1g |
$5090.00 | 2024-04-19 | |
| A2B Chem LLC | BA26253-5g |
Pyrimidine, 2,4-dichloro-5-(2-thienyl)- |
63558-74-7 | > 95% | 5g |
$13424.00 | 2024-04-19 |
PYRIMIDINE, 2,4-DICHLORO-5-(2-THIENYL)- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on PYRIMIDINE, 2,4-DICHLORO-5-(2-THIENYL)-
2,4-Dichloro-5-(2-Thienyl)pyrimidine (CAS No. 63558-74-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry
2,4-Dichloro-5-(2-thienyl)pyrimidine (CAS No. 63558-74-7) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structure, has attracted considerable attention due to its potential as a lead molecule in drug discovery and development. In this article, we will delve into the structural features, synthesis methods, and recent applications of 2,4-dichloro-5-(2-thienyl)pyrimidine in various research areas.
Structural Features:
The molecular formula of 2,4-dichloro-5-(2-thienyl)pyrimidine is C9H5Cl2N2S, with a molecular weight of 236.16 g/mol. The compound features a pyrimidine core substituted with two chlorine atoms at the 2 and 4 positions and a thiophene ring at the 5 position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various biological studies.
Synthesis:
The synthesis of 2,4-dichloro-5-(2-thienyl)pyrimidine has been extensively studied and can be achieved through several methods. One common approach involves the reaction of 2-thiophenecarbaldehyde with urea in the presence of an acid catalyst to form 5-(2-thienyl)uracil. Subsequent chlorination using chlorine gas or N-chlorosuccinimide (NCS) yields the desired product. Another method involves the condensation of 2-thiophenecarboxylic acid with guanidine hydrochloride followed by cyclization and chlorination steps.
Biological Activity:
2,4-Dichloro-5-(2-thienyl)pyrimidine has been investigated for its potential biological activities, particularly in the context of anticancer and antiviral therapies. Recent studies have shown that derivatives of this compound exhibit significant cytotoxic effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2,4-dichloro-5-(2-thienyl)pyrimidine demonstrated potent antiproliferative activity against breast cancer cells (MCF-7) and colon cancer cells (HCT-116).
In addition to its anticancer properties, 2,4-dichloro-5-(2-thienyl)pyrimidine has also shown promise as an antiviral agent. Research conducted by a team at the University of California found that modified forms of this compound exhibited inhibitory effects against the replication of influenza virus A (H1N1). The mechanism of action is believed to involve interference with viral RNA synthesis and protein expression.
Mechanism of Action:
The biological activities of 2,4-dichloro-5-(2-thienyl)pyrimidine are attributed to its ability to interact with specific cellular targets. Studies have suggested that this compound can bind to key enzymes involved in DNA replication and repair processes, thereby disrupting cell cycle progression and inducing apoptosis in cancer cells. Furthermore, its antiviral effects may be mediated through inhibition of viral enzymes such as RNA-dependent RNA polymerase (RdRp).
Clinical Applications:
The potential clinical applications of 2,4-dichloro-5-(2-thienyl)pyrimidine are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from phase I clinical trials have shown promising safety profiles and pharmacokinetic properties for certain derivatives of this compound. These findings suggest that further development could lead to new therapeutic options for patients with cancer and viral infections.
FUTURE DIRECTIONS:
The ongoing research on 2,4-dichloro-5-(2-thienyl)pyrimidine is focused on optimizing its structure to enhance biological activity while minimizing toxicity. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with improved potency and selectivity. Additionally, efforts are being made to develop prodrugs that can enhance the bioavailability and reduce side effects associated with this class of compounds.
In conclusion, 2,4-dichloro-5-(2-thienyl)pyrimidine (CAS No. 63558-74-7) represents a promising scaffold for drug discovery and development in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further investigation. As research progresses, it is anticipated that this compound will contribute significantly to the development of new therapeutic agents for various diseases.
63558-74-7 (PYRIMIDINE, 2,4-DICHLORO-5-(2-THIENYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)